Cas no 70079-50-4 (1-Iodo-3-(methanesulfinyl)benzene)

• Product Name: 1-Iodo-3-(methanesulfinyl)benzene
• CAS No: 70079-50-4
• MF: C₇H₇IOS
• MW: 266.099353075027
• CID: 2799520
• PubChem ID: 71402418
• Update Time: 2025-04-21

1-Iodo-3-(methanesulfinyl)benzene Chemical and Physical Properties

Names and Identifiers

• DTXSID90823386
• 1-Iodo-3-(methanesulfinyl)benzene
• SCHEMBL16638856
• 70079-50-4

• Inchi： 1S/C7H7IOS/c1-10(9)7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key： STTZZFCBPSRTSY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)S(C)=O

Computed Properties

• Exact Mass: 265.92623Da
• Monoisotopic Mass: 265.92623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų